Ethyl 2-(tert-butoxycarbonyl (methyl)amino)acetate

• IUPAC Name: ethyl 2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]acetate
• InChI: InChI=1S/C10H19NO4/c1-6-14-8(12)7-11(5)9(13)15-10(2,3)4/h6-7H2,1-5H3
• InChI Key: ROHJMICRGOFIBK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN(C)C(=O)OC(C)(C)C
• Molecular Formula: C10H19NO4
• DSSTOX Substance ID: DTXSID30450918
• Molecular Weight: 217.26 g/mol
• CAS No.: 145060-76-0

Description

Ethyl 2-(tert-butoxycarbonyl (methyl)amino)acetate, also known as Ethyl (tert-Butoxycarbonyl)glycinate, is a compound with the molecular formula C9H17NO4. It is used in research and has a molecular weight of 203.24.

Synthesis Analysis

The synthesis of this compound involves the reaction of di-tert-butyl dicarbonate with glycine ethyl ester hydrochloride in the presence of triethylamine in tetrahydrofuran. The reaction mixture is stirred for 36 hours at 0°C, then filtered, and the filtrate is concentrated in vacuo to afford the compound as a white solid. Another synthesis method involves the reaction of di-tert-butyl dicarbonate with glycine ethyl ester hydrochloride in water at 0°C, followed by warming to room temperature while maintaining the pH at 10.5 by the addition of 2 M aqueous sodium hydroxide.

Molecular Structure Analysis

The molecular structure of this compound consists of 14 heavy atoms, with no aromatic heavy atoms. The fraction of sp3 hybridized carbons is 0.78. The compound has 7 rotatable bonds, 4 hydrogen bond acceptors, and 1 hydrogen bond donor.

Chemical Reactions Analysis

The tert-butoxycarbonyl (Boc) group in this compound is a widely used amine protecting group. The most common method for its deprotection uses trifluoroacetic acid (TFA) and generally requires large excesses (TFA:CH2Cl2 (1:1)), with reaction times ranging from 2-16 hours depending on the substrate.

Physical and Chemical Properties Analysis

This compound has a high gastrointestinal absorption and is BBB permeant. It is not a substrate or inhibitor of various cytochrome P450 enzymes. The compound has a Log Kp (skin permeation) of -6.67 cm/s. Its lipophilicity, as indicated by Log Po/w (iLOGP), is 2.4. The compound is very soluble, with a solubility of 7.97 mg/ml or 0.0392 mol/l.

Safety and Hazards

The safety information for Ethyl 2-(tert-butoxycarbonyl (methyl)amino)acetate indicates that it has a signal word of "Warning". The hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful if inhaled), and H335 (May cause respiratory irritation).

Mechanism of Action

Target of Action

Ethyl 2-(tert-butoxycarbonyl (methyl)amino)acetate, also known as Ethyl 2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]acetate, is a complex compound that primarily targets amine groups . The compound’s primary role is to react with these amine groups, which are found in various biological molecules, including proteins and nucleic acids .

Mode of Action

The compound interacts with its targets through its amino group , which is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyde), etc . The compound also contains a tert-butoxycarbonyl (BOC) group , which serves as a protecting group for the amino functionality . This BOC group can be removed under mild acidic conditions to form the free amine .

Biochemical Pathways

The compound plays a role in the synthesis of complex structures, such as polymers with pendant amine functionality . The BOC group is usually removed with acid, allowing the amino group to participate in further reactions . Additionally, the compound can undergo α-Methylenation, a process that is generally affected by several factors .

Pharmacokinetics

It is known that the compound has high gastrointestinal absorption and is bbb permeant . Its lipophilicity, as indicated by its Log Po/w (iLOGP) value of 2.99, suggests that it may have good bioavailability .

Result of Action

The result of the compound’s action depends on the specific biochemical context in which it is used. In general, the compound’s ability to react with amine groups and its BOC-protected amino functionality make it a versatile reagent in organic synthesis . For example, it can be used to generate polymers with pendant amine functionality .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the process of chiral inversion, which the compound can undergo, depends considerably upon conditions . Additionally, the compound’s BOC group can be deprotected under mild acidic conditions , suggesting that the compound’s action can be influenced by pH. The compound’s reactivity may also be affected by temperature, as suggested by a synthesis protocol that maintains an internal temperature of 4°C .